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Application Notes and Protocols for Effective Literature Discovery

For researchers, scientists, and professionals in drug development, the ability to conduct

precise and comprehensive literature searches is paramount. The DiVA (Digitala Vetenskapliga

Arkivet) portal, particularly the TRITA series from KTH Royal Institute of Technology, is a vital

resource for academic and scientific publications. This guide provides detailed application

notes and experimental protocols for leveraging the advanced search functionalities within

DiVA, enabling users to move beyond simple keyword searches and execute highly targeted

queries.

Foundational Concepts: Simple vs. Advanced
Search
DiVA offers two primary modes of searching: simple and advanced. A simple search casts a

wide net, querying across most fields of a publication's record, including author, title, and

subject words.[1] Words entered in succession are automatically combined with the AND

operator, meaning all terms must be present in the results.[1]

The Advanced search functionality, however, provides granular control over your query. It is

divided into tabs for 'Research publications' and 'Student theses', allowing for more specific

targeting of the literature.[1] This is where the true power of DiVA's search capabilities lies,

enabling the construction of complex queries using a variety of operators and field codes.
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Core Search Operators and Modifiers
To refine your searches, DiVA utilizes standard Boolean operators and search modifiers.

Understanding these is fundamental to constructing advanced queries.

Operator/Modifier Function Example

AND

Narrows the search, requiring

all connected terms to be

present in the results.

drug delivery AND

nanoparticles

OR

Broadens the search, requiring

at least one of the connected

terms to be present.

cancer OR oncology

NOT
Excludes results containing a

specific term.
genetics NOT human

" " (Phrase Searching)
Searches for an exact phrase.

[2]
"gene therapy"

(Truncation/Wildcard)
Searches for variations of a

word stem.[2]

toxico (finds toxicology,

toxicological, etc.)

Advanced Search Fields
The advanced search interface allows you to target specific fields within a publication's record.

This is crucial for eliminating irrelevant results and focusing on the most pertinent information.
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Field Name Description

Free text Searches the entire publication record.[1]

Title
Searches only within the title of the publication.

[1]

Author
Searches for author names. The system may

suggest names as you type.[1]

Author, id
Searches for a specific author using their unique

identifier (e.g., a university-specific ID).[2]

Keywords
Searches within the keywords assigned to the

publication.

Publication ID
Searches for various unique identifiers

associated with a publication.[1]

DOI Digital Object Identifier.

Scopus Scopus ID.

WoS (ISI) Web of Science ID.

PubMed PubMed ID.

ISRN
International Standard Technical Report

Number.

PID (diva2) DiVA's internal publication ID.

URN:NBN
Uniform Resource Name: National Bibliography

Number.

ISBN International Standard Book Number.

Publishing year
Restricts the search to a specific year or range

of years.[2]

Publication type
Filters results by the type of publication (e.g.,

article, conference paper, doctoral thesis).[1]

Status
Filters by the publication's status (e.g.,

published).[1]
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Experimental Protocols for Advanced Searching
The following protocols provide step-by-step methodologies for conducting common advanced

searches in DiVA TRITA.

Protocol 1: Comprehensive Author Search with Date
Limitation
Objective: To find all peer-reviewed articles by a specific author published between 2020 and

2025, excluding conference papers.

Methodology:

Navigate to the "Advanced search, research publications" tab in DiVA.[1]

In the first search block, select "Author, id" from the dropdown menu and enter the author's

unique identifier. If the ID is unknown, use the "Author" field with the author's full name.

In the "Publishing year" fields, enter "2020" in the "From" box and "2025" in the "To" box.[2]

From the "Publication type" dropdown, select "Article".

To exclude conference papers, add a new search block by clicking the "AND" button.

In the new block, select "Publication type" from the dropdown menu, choose "Conference

paper", and then change the operator for this block from "AND" to "NOT".

Execute the search.
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Protocol 1: Author Search Workflow

Start Author, id = 'unique_id' AND

Publishing year: 2020-2025 Publication type = Article AND

Publication type = Conference paper NOT Exclude

Filtered Results

Click to download full resolution via product page

Protocol 1 Workflow

Protocol 2: Targeted Topic Search within a Specific
Department
Objective: To find doctoral theses on "biomaterials" from the Department of Materials Science

and Engineering at KTH.

Methodology:

Navigate to the "Advanced search, student theses" tab.

In the first search block, select "Title" from the dropdown menu and enter "biomaterials". Use

phrase searching to ensure the words appear together.

Add another field to the same block by clicking "Add field".

In the new field, select "Publication type" and choose "Doctoral thesis".

In the "Search within organisation" section, browse or search for "KTH Royal Institute of

Technology" and then navigate to the "Department of Materials Science and Engineering".
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Execute the search.

Protocol 2: Topic and Department Search

Start

Title = "biomaterials"

AND

Publication type = Doctoral thesis Organisation = KTH > Dept. of Materials Science

Targeted Theses

Click to download full resolution via product page

Protocol 2 Workflow

Protocol 3: Combining Free Text and Specific Identifiers
Objective: To find publications related to "CRISPR" that are also indexed in PubMed.

Methodology:

Navigate to the "Advanced search, research publications" tab.

In the first search block, keep the default "Free text" field and enter CRISPR.

Add another field to the same block by clicking "Add field".

From the dropdown menu, select "Publication ID" and then choose "PubMed".
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In the text box for the PubMed ID, use a wildcard (*) to indicate that you are looking for any

publication that has a PubMed ID, without specifying the ID itself. This effectively filters for

publications indexed in PubMed.

Execute the search.

Protocol 3: Free Text and Publication ID Search

Start Free text = CRISPR

AND

Publication ID (PubMed) = *

CRISPR Publications in PubMed

Click to download full resolution via product page

Protocol 3 Workflow

By mastering these advanced search techniques, researchers can significantly enhance the

efficiency and accuracy of their literature searches within the DiVA TRITA portal, ensuring they

can stay at the forefront of their field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3265239#techniques-for-advanced-search-in-diva-
trita]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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